Cas no 1346598-01-3 (5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester)

• Product Name: 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester
• CAS No: 1346598-01-3
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 4554874
• Update Time: 2025-05-20

5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-[(methoxycarbonyl)amino]-pentanoic Acid Ethyl Ester
• JWLAVKHZMHBLHV-UHFFFAOYSA-N
• 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester

• Inchi： 1S/C9H17NO5/c1-3-15-8(12)5-4-7(6-11)10-9(13)14-2/h7,11H,3-6H2,1-2H3,(H,10,13)
• InChI Key： JWLAVKHZMHBLHV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC(OC)=O)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester

5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester: A Comprehensive Overview

5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester (CAS No. 1346598-01-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The ethylester group and the hydroxyl and methoxycarbonylamino functionalities make it a versatile molecule with diverse reactivity and biological activity.

The molecular structure of 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester is characterized by a pentanoic acid backbone with specific substituents. The presence of the ethylester group at the carboxylic acid position suggests that this compound may exhibit enhanced bioavailability or solubility, depending on the application. The hydroxyl group at the fifth position introduces hydrophilicity, while the methoxycarbonylamino group at the fourth position adds complexity to the molecule's reactivity and potential for forming hydrogen bonds.

Recent studies have explored the synthesis of this compound through various routes, including multi-step organic reactions and enzymatic catalysis. Researchers have focused on optimizing reaction conditions to improve yield and purity, which are critical for its use in downstream applications. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to prepare this compound efficiently.

The biological activity of 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester has been a subject of interest in pharmacological research. Preclinical studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders or cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been investigated, making it a potential candidate for drug development.

In terms of industrial applications, this compound has been explored as an intermediate in the synthesis of more complex molecules, including peptides and other bioactive agents. Its role as an ethyl ester makes it particularly useful in reactions requiring controlled hydrolysis or activation steps. Furthermore, its compatibility with various reaction conditions makes it a valuable building block in organic synthesis.

Recent advancements in green chemistry have also influenced the production methods of 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester, with researchers focusing on environmentally friendly synthesis routes. For example, catalytic hydrogenation and enzymatic transformations have been employed to reduce waste and improve sustainability.

The commercial availability of this compound has increased due to its growing demand in both academic and industrial settings. Suppliers now offer this compound at various purities, catering to different research and manufacturing needs. Its use as a reagent in organic synthesis laboratories underscores its importance in modern chemical research.

In conclusion, 5-Hydroxy-4-(methoxycarbonyl)amino-pentanoic Acid Ethyl Ester (CAS No. 1346598-01-3) is a multifaceted compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology.